Cas no 128858-43-5 (Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite)

Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite is a specialized phosphoramidite reagent used in oligonucleotide synthesis, particularly in the preparation of modified DNA or RNA sequences. Its key advantages include high reactivity and selectivity in phosphoramidite coupling reactions, ensuring efficient incorporation of p-chlorobenzyl-protected nucleotides. The diisopropylamino group enhances stability, reducing side reactions during synthesis. This compound is particularly valuable in producing oligonucleotides with tailored modifications for research in molecular biology, diagnostics, and therapeutic development. Its robust performance under standard solid-phase synthesis conditions makes it a reliable choice for precision applications requiring controlled phosphitylation. Proper handling under inert conditions is recommended to maintain its reactivity.

Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite structure

128858-43-5 structure

Product Name:Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite

CAS No:128858-43-5

MF:C₂₀H₂₆Cl₂NO₂P

MW:414.305704593658

CID:824644

PubChem ID:4096368

Update Time:2025-06-21

Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite Chemical and Physical Properties

Names and Identifiers

- Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite
- Bis(1-Methylethyl)phosphoraMidous Acid Bis[(4-chlorophenyl)Methyl] Ester
- N-[bis[(4-chlorophenyl)methoxy]phosphanyl]-N-propan-2-ylpropan-2-amine
- Phosphoramidous acid, N,N-bis(1-methylethyl)-, bis[(4-chlorophenyl)methyl] ester
- Bis(4-chlorobenzyl) diisopropylphosphoramidite
- 128858-43-5
- DTXSID10399270
- AKOS025294265
- SCHEMBL5970336
- J-005633
- Inchi： 1S/C20H26Cl2NO2P/c1-15(2)23(16(3)4)26(24-13-17-5-9-19(21)10-6-17)25-14-18-7-11-20(22)12-8-18/h5-12,15-16H,13-14H2,1-4H3
- InChI Key： OCQXCPQSBNWTOF-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)COP(N(C(C)C)C(C)C)OCC1C=CC(=CC=1)Cl

Computed Properties

Exact Mass: 413.10800
Monoisotopic Mass: 413.1078215g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 9
Complexity: 350
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.1
Topological Polar Surface Area: 21.7Å²

Experimental Properties

Stability/Shelf Life: Moisture Sensitive
PSA: 35.29000
LogP: 7.07250

Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D432500-1g	Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite	128858-43-5	1g	$ 148.00	2023-09-07
TRC	D432500-2g	Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite	128858-43-5	2g	$170.00	2023-05-18
TRC	D432500-2.5g	Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite	128858-43-5	2.5g	$181.00	2023-05-18
TRC	D432500-5g	Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite	128858-43-5	5g	$181.00	2023-05-18
TRC	D432500-10g	Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite	128858-43-5	10g	$572.00	2023-05-18
TRC	D432500-25g	Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite	128858-43-5	25g	$1312.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-211284-2.5g	Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite,	128858-43-5	2.5g	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-211284-2.5 g	Di-p-chlorobenzyl N,N-Diisopropylphosphoramidite,	128858-43-5	2.5 g	￥2,858.00	2023-07-10
A2B Chem LLC	AA44431-1g	Phosphoramidous acid, N,N-bis(1-methylethyl)-, bis[(4-chlorophenyl)methyl] ester	128858-43-5	1g	$254.00	2024-01-04